Cas no 75463-35-3 (1-Piperidineethanamine,N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-, hydrochloride (1:2))

• Product Name: 1-Piperidineethanamine,N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-, hydrochloride (1:2)
• CAS No: 75463-35-3
• MF: C₁₉H₃₀Cl₂N₂
• MW: 357.360903263092
• CID: 565984
• PubChem ID: 3058659
• Update Time: 2025-04-19

1-Piperidineethanamine,N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanamine,N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-, hydrochloride (1:2)
• N-(2-piperidin-1-ylethyl)-1,2,3,5,6,7-hexahydro-s-indacen-1-amine,dihydrochloride
• N-[2-(1-piperidyl)ethyl]-1,2,3,5,6,7-hexahydro-s-indacen-1-amine dihyd rochloride
• DTXSID90996908
• VUFB10,549
• N-(1,2,3,5,6,7-Hexahydro-s-indacen-1-yl)-1-piperidineethanamine HCl hydrate (2:4:1)
• 75463-35-3
• 1-Piperidineethanamine, N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-, hydrochloride, hydrate (2:4:1)
• N-[2-(Piperidin-1-yl)ethyl]-1,2,3,5,6,7-hexahydro-s-indacen-1-amine--hydrogen chloride (1/2)

• Inchi： 1S/C19H28N2.2ClH/c1-2-10-21(11-3-1)12-9-20-19-8-7-17-13-15-5-4-6-16(15)14-18(17)19;;/h13-14,19-20H,1-12H2;2*1H
• InChI Key： YJVXRKARWMVWNG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CCN1CCCCC1)C1CCC2C=C3CCCC3=CC1=2

Computed Properties

• Exact Mass: 356.179
• Monoisotopic Mass: 356.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Boiling Point: 436.5°C at 760 mmHg
• Flash Point: 168.7°C